Cas no 1893314-92-5 ({1-(2,3-dimethylphenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(2,3-dimethylphenyl)methylcyclopropyl}methanamine
• CAS No: 1893314-92-5
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6007824
• PubChem ID: 117000160
• Update Time: 2025-06-15

{1-(2,3-dimethylphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2,3-dimethylphenyl)methylcyclopropyl}methanamine
• {1-[(2,3-dimethylphenyl)methyl]cyclopropyl}methanamine
• EN300-1809444
• 1893314-92-5

• Inchi： 1S/C13H19N/c1-10-4-3-5-12(11(10)2)8-13(9-14)6-7-13/h3-5H,6-9,14H2,1-2H3
• InChI Key： HFJXJMFHVSSWMW-UHFFFAOYSA-N
• SMILES： NCC1(CC2C=CC=C(C)C=2C)CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on {1-(2,3-dimethylphenyl)methylcyclopropyl}methanamine

Comprehensive Overview of {1-(2,3-dimethylphenyl)methylcyclopropyl}methanamine (CAS No. 1893314-92-5)

The compound {1-(2,3-dimethylphenyl)methylcyclopropyl}methanamine (CAS No. 1893314-92-5) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinct cyclopropylmethanamine core, coupled with a 2,3-dimethylphenyl substituent, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for novel small-molecule compounds like {1-(2,3-dimethylphenyl)methylcyclopropyl}methanamine has surged, driven by advancements in medicinal chemistry and high-throughput screening. This compound's structural rigidity, imparted by the cyclopropyl ring, enhances its stability and binding affinity, making it a valuable tool for studying receptor-ligand interactions. Additionally, its lipophilic properties contribute to improved membrane permeability, a critical factor in drug design.

The synthesis of {1-(2,3-dimethylphenyl)methylcyclopropyl}methanamine typically involves multi-step organic reactions, including cyclopropanation and reductive amination. These methods are widely discussed in academic literature, with researchers optimizing yields and purity for industrial-scale production. The compound's CAS No. 1893314-92-5 serves as a unique identifier in chemical databases, facilitating its tracking in global supply chains.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of {1-(2,3-dimethylphenyl)methylcyclopropyl}methanamine?" Preliminary studies suggest its relevance in neurological disorders due to its ability to modulate neurotransmitter systems. However, further in vivo and clinical trials are necessary to validate these findings. Another trending topic is its role in catalysis, where its unique structure may serve as a ligand for transition-metal complexes.

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In conclusion, {1-(2,3-dimethylphenyl)methylcyclopropyl}methanamine (CAS No. 1893314-92-5) represents a fascinating area of research with broad implications for pharmaceutical development and chemical innovation. Its combination of structural novelty and functional versatility positions it as a compound of significant scientific and commercial value. As research progresses, its potential applications are likely to expand, making it a key focus for future studies.